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Compound of Interest

Compound Name: Trimethylolpropane trioleate

Cat. No.: B1311115

A Comparative Guide to Trimethylolpropane Trioleate and Other Polyol Esters for
Researchers and Drug Development Professionals

In the realm of synthetic esters, polyol esters stand out for their exceptional thermal stability,
lubricity, and biodegradability. These properties make them highly valuable in a range of
demanding applications, from high-performance lubricants to specialized formulations in the
pharmaceutical and cosmetic industries. This guide provides an objective comparison of
trimethylolpropane trioleate (TMPTO) with three other common polyol esters: pentaerythritol
tetraoleate (PETO), neopentyl glycol dioleate (NPGDO), and glycerol trioleate (GTO). The
comparison is supported by quantitative data and detailed experimental methodologies to
assist researchers, scientists, and drug development professionals in selecting the optimal
polyol ester for their specific application.

Physicochemical Properties

The fundamental physicochemical properties of these polyol esters determine their behavior
and suitability for different environments. Key properties are summarized in the table below.
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. . Neopentyl
Trimethylolpro  Pentaerythritol
. Glycol Glycerol
Property pane Trioleate Tetraoleate . )
Dioleate Trioleate (GTO)
(TMPTO) (PETO)
(NPGDO)
Molecular C60H11006[1]
C77H14008[3] C41H7604 C57H10406[4]
Formula [2]
Molecular Weight
~927.5[1][2] ~1193.9[3] ~633.0 ~885.43[4]
(g/mol)
Density (g/cm? at
0.914 - 0.920[2] ~0.91 0.85 - 0.88[5] ~0.915[4]
20-25°C)
Colorless to Yellow to amber Colorless or Clear, colorless
Appearance yellowish clear viscous oily yellowish clear to yellowish oily
liquid[6] liquid[7] liquid[5] liquid[4]

Performance Characteristics

The performance of polyol esters in various applications is dictated by characteristics such as
viscosity, thermal stability, and lubricity. The following table compares these key performance
indicators.
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. . Neopentyl
Trimethylolpro  Pentaerythritol
Performance : Glycol Glycerol
. pane Trioleate Tetraoleate . )
Metric Dioleate Trioleate (GTO)
(TMPTO) (PETO)
(NPGDO)
Kinematic
Viscosity at 40°C ~ ~46 60 - 70[8] 20 - 30[5] ~45
(cSt)
Kinematic
Viscosity at ~9.5 11.5-13.5[8] 6 - 7[5] ~9.6
100°C (cSt)
Viscosity Index >180 >175[8] ~190[5] >190
Pour Point (°C) -30 to -39 -20 to -25[8] < -24[5] < 5[9]
Flash Point (°C)  >280 >270[8] >270[5] >300[10]
Acid Value (mg
<1.0 <1.0 to <5.0[8] < 0.5[5] <1.0[9]
KOH/qg)
Saponification
Value (mg 185 - 195 >175[8] 140 - 150[5] 185 - 200[9]
KOH/q)
Readily Readily High Readily
Biodegradability biodegradable[6]  biodegradable[13 biodegradability[ biodegradable[9]
[11][12] ] 5] [14]
Thermal/Oxidativ High thermal
- Excellent[11][15] Good[16] Good[17] -
e Stability stability[9]
Hydrolytic
- Excellent[6][11] Good Good Good
Stability

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies. Below are
detailed protocols for key experiments.
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Kinematic Viscosity (ASTM D445)

This test method specifies a procedure for the determination of the kinematic viscosity of liquid
petroleum products, both transparent and opaque, by measuring the time for a volume of liquid
to flow under gravity through a calibrated glass capillary viscometer. The kinematic viscosity is
the product of the measured flow time and the calibration constant of the viscometer.

Viscosity Index (ASTM D2270)

The viscosity index is a dimensionless number that characterizes the effect of temperature on
the viscosity of an oil.[18] A higher viscosity index indicates a smaller decrease in viscosity with
increasing temperature.[19] It is calculated from the kinematic viscosities at 40°C and 100°C.
[14][18][19]

Pour Point (ASTM D97)

This test method covers the determination of the pour point of petroleum products.[12][20] After
preliminary heating, the sample is cooled at a specified rate and examined at intervals of 3°C
for flow characteristics.[3][6][12] The lowest temperature at which movement of the specimen is
observed is recorded as the pour point.[3][6][12]

Flash Point (ASTM D92)

This test method describes the determination of the flash and fire points of petroleum products
by a manual or automated Cleveland open cup apparatus.[21][22][23] The sample is heated at
a constant rate, and a small flame is passed over the cup at specified temperature intervals.
The flash point is the lowest temperature at which application of the test flame causes the
vapors of the specimen to ignite.[21][24]

Acid Number (ASTM D974)

This test method covers the determination of acidic constituents in petroleum products and
lubricants soluble or nearly soluble in mixtures of toluene and propan-2-ol. It is a color-indicator
titration method. The sample is dissolved in a solvent mixture and titrated with a standard
alcoholic potassium hydroxide solution.

Saponification Value (ASTM D94)
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These test methods determine the amount of constituents in petroleum products that will
saponify under the test conditions.[25][26] A known weight of the sample is refluxed with an
excess of standard alcoholic potassium hydroxide solution. The excess alkali is then titrated
with standard acid.

Density (ASTM D1298)

This test method covers the laboratory determination of the density, relative density (specific
gravity), or API gravity of crude petroleum and liquid petroleum products using a hydrometer.
[27][28][29][30] The sample is brought to a specified temperature and a hydrometer is placed in
the sample. The reading is taken at the point where the surface of the liquid cuts the
hydrometer scale.

Ready Biodegradability (OECD 301B)

This test method provides a means of assessing the ready biodegradability of organic
substances in an aerobic aqueous medium.[2][7][11][15] A solution or suspension of the test
substance in a mineral medium is inoculated and incubated under aerobic conditions in the
dark or in diffuse light. The amount of carbon dioxide evolved is measured and is expressed as
a percentage of the theoretical amount.[2][8]

Hydrolytic Stability (ASTM D2619)

This test method evaluates the stability of hydraulic fluids in the presence of water.[5][17][31]
[32] 75 g of the fluid, 25 g of water, and a copper test specimen are sealed in a pressure-type
beverage bottle.[32] The bottle is then rotated in an oven at 93°C for 48 hours.[31] The change
in the fluid's acidity, the weight loss of the copper specimen, and the appearance of the water
and oil layers are evaluated.[31]

Wear Preventive Characteristics (ASTM D4172)

This test method evaluates the anti-wear properties of fluid lubricants in sliding contact using a
four-ball apparatus.[1][4][16][33][34] Three steel balls are clamped together and covered with
the lubricant to be evaluated. A fourth ball is rotated against the three stationary balls under a
specified load, speed, temperature, and time. The average scar diameter on the three
stationary balls is measured.[1]
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Visualizations

To further aid in the understanding of the experimental processes and the relationships
between these polyol esters, the following diagrams are provided.

Sample Preparation

Polyol Ester Sample

Test Apparatus Setup
\ : \
¢ Peﬂolmaice Testing ¢

Viscosity (ASTM DA45) Thermal Stabilfy (€.0., Flash Point ASTM D92) Lubricity (ASTM D4172) Biodegradability (OECD 3018)
:
Data Analysis & Comparison
Data Collection
Comparative Analysis

Click to download full resolution via product page

Caption: Experimental workflow for evaluating polyol ester performance.
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Caption: Logical relationship of key polyol ester properties.

Conclusion

The selection of a polyol ester is a critical decision that depends on the specific requirements of
the application.

» Trimethylolpropane Trioleate (TMPTO) offers a well-balanced profile with excellent thermal
and hydrolytic stability, good lubricity, and high biodegradability, making it a versatile choice
for many industrial lubricants and hydraulic fluids.[6][11][12][33]
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o Pentaerythritol Tetraoleate (PETO) is characterized by its high viscosity and good thermal
stability, rendering it suitable for high-temperature applications such as aviation lubricants
and fire-resistant hydraulic fluids.[13][16]

» Neopentyl Glycol Dioleate (NPGDO) exhibits a lower viscosity and excellent low-temperature
properties, making it an ideal candidate for applications requiring good fluidity at cold
temperatures, such as in certain metalworking fluids and as a plasticizer.[5][17]

o Glycerol Trioleate (GTO), being a naturally derived triglyceride, is highly biodegradable and
finds extensive use in cosmetics, food, and pharmaceutical applications.[4] It also serves as
a lubricant in the textile industry.[4]

This guide provides a foundational comparison to aid in the selection process. It is
recommended that researchers and developers conduct further application-specific testing to
ensure the chosen polyol ester meets all performance criteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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